Cas no 13599-69-4 (phenyl methyl(phenyl)carbamate)

• Product name: phenyl methyl(phenyl)carbamate
• CAS No: 13599-69-4
• MF: C₁₄H₁₃NO₂
• MW: 227.25852
• CID: 1239726
• PubChem ID: 26128

phenyl methyl(phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl methyl(phenyl)carbamate
• Carbamic acid, methylphenyl-, phenyl ester
• Carbanilic acid, N-methyl-, phenyl ester
• PHENYL METHYLPHENYLCARBAMATE
• N-Methylcarbanilic acid phenyl ester
• phenyl N-methyl-N-phenylcarbamate
• Methylphenylcarbamic acid phenyl ester
• G79182
• XMKAIGDUODXFEL-UHFFFAOYSA-N
• 13599-69-4
• DTXSID90159612
• SCHEMBL3276088
• Phenyl methylphenylcarbamic acid
• AKOS008931079

• Inchi： InChI=1S/C14H13NO2/c1-15(12-8-4-2-5-9-12)14(16)17-13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： XMKAIGDUODXFEL-UHFFFAOYSA-N
• SMILES： CN(C1=CC=CC=C1)C(=O)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on phenyl methyl(phenyl)carbamate

Comprehensive Analysis of Phenyl Methyl(phenyl)carbamate (CAS No. 13599-69-4): Properties, Applications, and Industry Trends

Phenyl methyl(phenyl)carbamate (CAS No. 13599-69-4), a specialized organic compound, has garnered significant attention in recent years due to its versatile applications in agrochemicals, pharmaceuticals, and material science. This carbamate derivative, characterized by its phenyl and methyl functional groups, exhibits unique chemical properties that make it valuable for synthetic intermediates and functional material development. Researchers and industry professionals frequently search for terms like "phenyl methyl(phenyl)carbamate synthesis", "CAS 13599-69-4 applications", and "carbamate derivatives in green chemistry", reflecting growing interest in sustainable chemical solutions.

The molecular structure of phenyl methyl(phenyl)carbamate features a carbamate ester linkage (–O–(C=O)–N–), which contributes to its stability and reactivity profile. Recent studies highlight its role as a precursor for advanced polymer coatings and biodegradable materials, aligning with the global push toward eco-friendly alternatives. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the purity of CAS No. 13599-69-4, particularly when used in pharmaceutical formulations where stringent quality control is essential.

In the agrochemical sector, derivatives of phenyl methyl(phenyl)carbamate have shown promise as low-toxicity pesticide alternatives, addressing consumer concerns about food safety and environmental impact. This application resonates with trending searches like "safe carbamate pesticides" and "non-toxic crop protection". The compound's mechanism of action involves targeted inhibition of specific enzymes in pests, offering selectivity that reduces collateral damage to beneficial organisms—a key consideration in modern integrated pest management (IPM) systems.

From a regulatory standpoint, phenyl methyl(phenyl)carbamate complies with major chemical inventories including REACH and TSCA, facilitating its global trade and application development. Manufacturers emphasize GMP-compliant production processes to meet the exacting standards of pharmaceutical excipient applications, where the compound serves as a stabilizer or solubility enhancer in drug formulations. Quality specifications typically include parameters like ≥98% purity, residual solvent limits, and particle size distribution for specialized uses.

Emerging research explores the compound's potential in organic electronics and energy storage systems, capitalizing on its electron-donating properties. This aligns with booming interest in "carbamates in material science" and "sustainable electronic materials"—topics generating substantial academic and industrial inquiry. The thermal stability of CAS No. 13599-69-4 (typically stable up to 200°C) makes it particularly suitable for applications requiring durability under operational stresses.

Supply chain analytics indicate growing demand for phenyl methyl(phenyl)carbamate across Asia-Pacific markets, driven by expanding agrochemical and pharmaceutical sectors. Procurement specialists frequently search for "CAS 13599-69-4 suppliers" and "bulk carbamate distributors", with emphasis on reliable logistics and quality documentation. Storage recommendations generally specify cool, dry conditions in inert containers to maintain product integrity over extended periods.

Recent patent filings reveal innovative applications of phenyl methyl(phenyl)carbamate derivatives in controlled-release formulations and specialty adhesives, demonstrating the compound's ongoing relevance in product development. Analytical challenges such as trace impurity detection and stability-indicating methods remain active areas of method development, addressing industry needs for robust quality assurance protocols.

Environmental fate studies of phenyl methyl(phenyl)carbamate show favorable biodegradation profiles compared to traditional aromatic compounds, responding to market demands for greener chemical alternatives. This characteristic, combined with its synthetic versatility, positions the compound as a candidate for circular economy initiatives in chemical manufacturing—a hot topic reflected in searches like "sustainable carbamate chemistry" and "green synthesis pathways".

Looking forward, technological advancements in continuous flow chemistry and catalytic processes promise to enhance the production efficiency of phenyl methyl(phenyl)carbamate, potentially reducing costs and environmental footprint. These developments align with broader industry trends toward process intensification and atom-efficient synthesis, ensuring the compound's continued relevance in specialty chemical markets worldwide.